Cas no 17518-48-8 (2-(4-Chlorophenyl)ethanethioamide)

• Product Name: 2-(4-Chlorophenyl)ethanethioamide
• CAS No: 17518-48-8
• MF: C₈H₈ClNS
• MW: 185.673819541931
• MDL: MFCD00278249
• CID: 87855
• PubChem ID: 2734827
• Update Time: 2025-09-26

2-(4-Chlorophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)ethanethioamide
• 2-(4-Chlorophenyl)thioacetamide
• (4-chloro-phenyl)-thioacetic acid amide
• (4-Chlor-phenyl)-thioessigsaeure-amid
• 1-amino-2-(4-chlorophenyl)ethane-1-thione
• 2-(4-Chlorophenyl)ethanethioamide , Tech.
• 2-(4-Chlorophenyl)-thioacetamide
• 2-(4-Chlorphenyl)thioacetamid
• 4-chloro-benzeneethanethioamide
• 4-chlorophenylthioacetamide
• 4-Chlor-phenylthioacetamid
• 4-Chlorophenylthioacetamide,98%
• 2-(4-Chlorophenyl)ethanethioamide, Tech.
• HMS551C04
• AS-9279
• QHCDYIRWTPEABF-UHFFFAOYSA-N
• DTXSID30370521
• CS-0132335
• Benzeneethanethioamide,4-chloro-
• SCHEMBL1999167
• Benzeneethanethioamide, 4-chloro-
• A811810
• FT-0608625
• AKOS000130755
• EN300-1262901
• MFCD00278249
• Maybridge1_003392
• 17518-48-8
• 4-chlorophenyl(thioacetamide)
• A10506
• SY063733

• MDL： MFCD00278249
• Inchi： 1S/C8H8ClNS/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H2,10,11)
• InChI Key： QHCDYIRWTPEABF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(N)=S

Computed Properties

• Exact Mass: 185.00700
• Monoisotopic Mass: 185.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 58.1A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.3±0.1 g/cm3
• Melting Point: 129-131 ºC
• Boiling Point: 310.9±44.0 °C at 760 mmHg
• Flash Point: 141.8±28.4 °C
• Refractive Index: 1.64
• Water Partition Coefficient: Insoluble in water.
• PSA: 58.11000
• LogP: 2.86890
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-Chlorophenyl)ethanethioamide Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R20/22;R36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)